Cas no 2138070-93-4 (4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one)

• Product Name: 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one
• CAS No: 2138070-93-4
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 6405940
• PubChem ID: 165490717
• Update Time: 2025-11-06

4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138070-93-4
• EN300-1156511
• 4-methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one
• 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one

• Inchi： 1S/C13H18OS/c1-10-4-6-12(14)9-11(10)5-7-13-3-2-8-15-13/h2-3,8,10-11H,4-7,9H2,1H3
• InChI Key： ICGUTLRWMPTSIY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCC1CC(CCC1C)=O

Computed Properties

• Exact Mass: 222.10783637g/mol
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one

Comprehensive Analysis of 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one (CAS No. 2138070-93-4): Properties, Applications, and Industry Insights

The chemical compound 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one (CAS No. 2138070-93-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This cyclohexanone derivative, characterized by its thiophene moiety, offers a versatile scaffold for synthetic modifications, making it a subject of interest for researchers and industry professionals alike.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one?" The synthesis typically involves multi-step organic reactions, including alkylation, condensation, and reduction processes. The thiophene ring, a key structural component, contributes to the compound's electronic properties, which are crucial for its reactivity in further chemical transformations.

In the pharmaceutical sector, 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one serves as a valuable intermediate for the development of bioactive molecules. Its structural motif is particularly relevant in the design of central nervous system (CNS) targeting compounds, aligning with current trends in neurodegenerative disease research. Recent studies have explored its potential as a precursor for dopamine receptor modulators, addressing the growing demand for novel neurological therapeutics.

The compound's physicochemical properties are another area of frequent inquiry. With a molecular weight of 222.34 g/mol and moderate lipophilicity, 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one exhibits favorable characteristics for drug discovery applications. Its boiling point and melting point data, combined with solubility profiles, make it suitable for various formulation strategies in medicinal chemistry projects.

From an industrial perspective, the demand for specialty chemicals like 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one has increased significantly, driven by advancements in green chemistry and sustainable synthesis methods. Manufacturers are particularly interested in optimizing production scales while minimizing environmental impact, responding to the industry's shift toward eco-friendly processes.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is essential for research and commercial applications. The compound's stability under various conditions is another critical consideration for storage and handling protocols.

In material science applications, the thiophene-containing cyclohexanone structure offers interesting possibilities for developing organic electronic materials. The conjugated system present in the molecule has potential applications in organic semiconductors and photovoltaic materials, aligning with current research trends in renewable energy technologies.

Regulatory aspects of 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one are frequently searched topics. While not classified as hazardous under current regulations, proper safety measures should always be observed during handling. The compound's SDS (Safety Data Sheet) provides essential information for laboratory and industrial use, including personal protective equipment recommendations.

Future research directions for this compound may explore its potential in catalysis and asymmetric synthesis. The chiral center present in the molecule offers opportunities for developing enantioselective transformations, which are highly valuable in pharmaceutical synthesis. Additionally, its application in flavor and fragrance chemistry represents another promising avenue for investigation.

The global market for fine chemicals like 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one is expected to grow steadily, driven by increasing R&D investments in life sciences and specialty materials. Suppliers and manufacturers are focusing on improving production efficiency and purity standards to meet the evolving needs of research institutions and industrial partners.

For researchers working with this compound, understanding its structure-activity relationships is crucial. The spatial arrangement of the methyl group and thiophene-ethyl side chain influences its chemical behavior and potential biological interactions. Computational chemistry approaches, including molecular docking studies, can provide valuable insights into these aspects.

In conclusion, 4-Methyl-3-[2-(thiophen-2-yl)ethyl]cyclohexan-1-one (CAS No. 2138070-93-4) represents a versatile chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and adaptable chemistry continue to make it a valuable compound for both academic research and industrial development, particularly in the context of current scientific priorities such as drug discovery and sustainable materials.